tert-butyl 3-(piperazin-1-yl)piperidine-1-carboxylate
Overview
Description
Tert-butyl 3-(piperazin-1-yl)piperidine-1-carboxylate, also known as TB3PPC, is an organic compound belonging to the class of piperazines. It is a white crystalline solid with a molecular formula of C12H22N2O2. TB3PPC is used in organic synthesis and has applications in scientific research, particularly in the areas of biochemistry and physiology.
Mechanism of Action
Tert-butyl 3-(piperazin-1-yl)piperidine-1-carboxylate has been found to interact with various receptors in the body, such as opioid receptors, serotonin receptors, and other receptors. The compound binds to these receptors, which in turn triggers various biochemical and physiological effects. For example, when tert-butyl 3-(piperazin-1-yl)piperidine-1-carboxylate binds to opioid receptors, it can activate the release of endorphins, which can reduce pain.
Biochemical and Physiological Effects
tert-butyl 3-(piperazin-1-yl)piperidine-1-carboxylate has been found to have various biochemical and physiological effects in the body. For example, the compound can reduce pain by activating the release of endorphins. tert-butyl 3-(piperazin-1-yl)piperidine-1-carboxylate has also been found to have anti-inflammatory effects, which can help reduce inflammation in the body. Additionally, the compound has been found to have neuroprotective effects, which can help protect the brain from damage.
Advantages and Limitations for Lab Experiments
Tert-butyl 3-(piperazin-1-yl)piperidine-1-carboxylate has several advantages for use in laboratory experiments. The compound is relatively inexpensive and easy to synthesize, making it a cost-effective option for researchers. Additionally, the compound is highly soluble in aqueous solutions, making it easy to work with in the laboratory. However, tert-butyl 3-(piperazin-1-yl)piperidine-1-carboxylate does have some limitations for use in laboratory experiments. The compound is not very stable and is prone to degradation, making it difficult to store for long periods of time. Additionally, the compound has a low solubility in organic solvents, making it difficult to work with in certain experiments.
Future Directions
The use of tert-butyl 3-(piperazin-1-yl)piperidine-1-carboxylate in scientific research is a relatively new field, and there is still much to be explored. One potential area of research is the use of tert-butyl 3-(piperazin-1-yl)piperidine-1-carboxylate to study the effects of various drugs on the body. Additionally, the compound could be used to study the effects of various compounds on the brain, such as the effects of serotonin and other neurotransmitters. Furthermore, tert-butyl 3-(piperazin-1-yl)piperidine-1-carboxylate could be used to study the effects of various compounds on the immune system, as well as the effects of various compounds on the cardiovascular system. Finally, tert-butyl 3-(piperazin-1-yl)piperidine-1-carboxylate could be used to study the effects of various compounds on cancer cells, as well as the effects of various compounds on the metabolism.
Synthesis Methods
The synthesis of tert-butyl 3-(piperazin-1-yl)piperidine-1-carboxylate involves the reaction of tert-butyl piperazine-1-carboxylate with piperazine in the presence of a base catalyst such as sodium hydroxide. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of the desired product. The reaction can be represented by the following equation:
C7H14N2O2 + C5H10N2 → C12H22N2O2
Scientific Research Applications
Tert-butyl 3-(piperazin-1-yl)piperidine-1-carboxylate has been used in scientific research to study the biochemical and physiological effects of various compounds. In particular, the compound has been used to study the effects of various drugs on the body, such as the effects of opioids and other pain medications. tert-butyl 3-(piperazin-1-yl)piperidine-1-carboxylate has also been used to study the effects of various compounds on the brain, such as the effects of serotonin and other neurotransmitters.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-(piperazin-1-yl)piperidine-1-carboxylate involves the reaction of tert-butyl 3-(chloromethyl)piperidine-1-carboxylate with piperazine in the presence of a base.", "Starting Materials": [ "tert-butyl 3-(chloromethyl)piperidine-1-carboxylate", "piperazine", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add piperazine to a solution of tert-butyl 3-(chloromethyl)piperidine-1-carboxylate in a suitable solvent.", "Add a base to the reaction mixture to facilitate the reaction.", "Heat the reaction mixture to reflux for several hours.", "Allow the reaction mixture to cool and then extract the product with a suitable solvent.", "Purify the product by recrystallization or chromatography." ] } | |
CAS RN |
1010446-70-4 |
Product Name |
tert-butyl 3-(piperazin-1-yl)piperidine-1-carboxylate |
Molecular Formula |
C14H27N3O2 |
Molecular Weight |
269.4 |
Purity |
95 |
Origin of Product |
United States |
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